12Z,15Z-heneicosadienoic acid

• IUPAC Name: (12Z,15Z)-henicosa-12,15-dienoic acid
• InChI: InChI=1S/C21H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h6-7,9-10H,2-5,8,11-20H2,1H3,(H,22,23)/b7-6-,10-9-
• InChI Key: TZOLQRQTGDCGPQ-HZJYTTRNSA-N
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCCCCC(=O)O
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCCCCCCCCC(=O)O
• Molecular Formula: C21H38O2
• Molecular Weight: 322.5 g/mol
• CAS No.: 191545-08-1

Description

12Z,15Z-Heneicosadienoic acid (12Z,15Z-HDA) is a polyunsaturated fatty acid (PUFA) belonging to the omega-6 family. It is found in some plant-based foods, such as nuts, seeds, and certain vegetable oils. 12Z,15Z-HDA has been studied for its potential health benefits and its possible role in the prevention and treatment of certain diseases.

Scientific Research Applications

• Biological Activity in Avocado Idioblast Oil Cells : A compound related to 12Z,15Z-heneicosadienoic acid, isolated from avocado idioblast oil cells, showed no effects on the growth or survivorship of the beet armyworm, Spodoptera exigua, suggesting potential insect resistance or deterrent properties in plants (Rodriguez-Saona, Millar, & Trumble, 1998).

• Role in Inflammation and Atherosclerosis : Studies on 12/15-lipoxygenase (12/15-LO) products, closely related to this compound, have shown their role in stimulating pro-inflammatory cytokines in macrophages. This implicates their involvement in chronic inflammation and atherosclerosis (Wen et al., 2007).

• Effect on Endothelial Cells : 15-Hydroxyeicosatetraenoic acid (15-HETE), a metabolite related to this compound, was shown to stimulate proliferation and DNA synthesis in endothelial cells, indicating potential implications in vascular health and disease (Setty, Graeber, & Stuart, 1987).

• Synthetic Methodologies : Research has been conducted on the synthesis of related compounds, such as ethyl pinolenate and methyl 12Z,15Z-octadecadienoate, which are useful in studying the properties and functions of these fatty acids (Kaltia et al., 2008).

• Effects on Atherosclerosis : The role of 12/15-LO and its arachidonic acid metabolites, such as 15(S)-HETE, in endothelial dysfunction and atherosclerosis has been demonstrated. These studies indicate the involvement of these fatty acids in vascular inflammation and related diseases (Kundumani-Sridharan et al., 2013).

Safety and Hazards

12Z,15Z-heneicosadienoic acid is not intended for human or veterinary use.

Biochemical Analysis

Biochemical Properties

It is known that it is a fatty acid type compound . Fatty acids are known to interact with various enzymes, proteins, and other biomolecules, playing crucial roles in numerous biochemical reactions. They can serve as energy sources, components of cell membranes, and precursors for bioactive lipid mediators .

Molecular Mechanism

Fatty acids can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound is stable at room temperature .

Dosage Effects in Animal Models

It is generally known that the effects of fatty acids can vary with different dosages .

Metabolic Pathways

Fatty acids are known to be involved in various metabolic pathways, interacting with enzymes and cofactors .

Transport and Distribution

Fatty acids are known to interact with various transporters and binding proteins .

Subcellular Localization

Fatty acids and their metabolites can be found in various compartments or organelles within the cell .